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Compound of Interest

Compound Name: 6-Propyloxane-2,4-dione

Cat. No.: B15397796 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide addresses the chemical compound 6-Propyloxane-2,4-dione. Initial

investigations into the scientific literature and chemical databases reveal that this specific

molecule is not extensively documented. While a definitive CAS number and a standardized

IUPAC name for 6-Propyloxane-2,4-dione are not readily available, research has identified

closely related structures. This guide will summarize the available information on these

analogous compounds, providing a comparative analysis of their properties, and will outline the

challenges in obtaining detailed experimental data for the target molecule.

Chemical Identity and Nomenclature
A systematic search for "6-Propyloxane-2,4-dione" did not yield a specific entry in major

chemical databases. The IUPAC name suggests a six-membered heterocyclic ring containing

one oxygen atom (an oxane), with a propyl group at position 6 and ketone groups at positions 2

and 4.

While data for the precise requested molecule is scarce, information is available for structurally

similar compounds. One such example is 5-ethyl-3,3-dimethyl-6-propyloxane-2,4-dione.
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Feature
6-Propyloxane-2,4-dione
(Hypothetical)

5-ethyl-3,3-dimethyl-6-
propyloxane-2,4-dione

CAS Number Not Found 425662-94-8

IUPAC Name 6-propyloxane-2,4-dione
5-ethyl-3,3-dimethyl-6-

propyloxane-2,4-dione

Molecular Formula C₈H₁₂O₃ C₁₂H₂₀O₃

Experimental Protocols and Data
Due to the limited information on 6-Propyloxane-2,4-dione, detailed experimental protocols for

its synthesis, purification, and biological characterization are not available in the published

literature. Research into related dione-containing heterocycles indicates that their synthesis

often involves multi-step reactions, including cyclization and functional group transformations.

Potential Signaling Pathways and Biological
Activities
The biological activities of oxane-2,4-dione derivatives are not well-established. However, other

heterocyclic diones have been investigated for a range of bioactivities. Without experimental

data for 6-Propyloxane-2,4-dione, any discussion of its potential interactions with signaling

pathways would be purely speculative.

Logical Workflow for Future Investigation
To address the knowledge gap regarding 6-Propyloxane-2,4-dione, a logical experimental

workflow would be necessary.
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Proposed Research Workflow for 6-Propyloxane-2,4-dione

Computational Modeling
(Structure & Properties)

Synthetic Route Design

Synthesis & Purification

Structural Characterization
(NMR, MS, X-ray)

In Vitro Biological Screening

Mechanism of Action Studies

Lead Optimization

Click to download full resolution via product page

Proposed research workflow for 6-Propyloxane-2,4-dione.
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In conclusion, "6-Propyloxane-2,4-dione" appears to be a novel or sparsely studied chemical

entity. The lack of a registered CAS number and detailed experimental data in the public

domain presents a significant challenge for providing an in-depth technical guide. The

information available for structurally related compounds offers a starting point for researchers

interested in this chemical scaffold. Further synthetic and biological investigations are required

to elucidate the properties and potential applications of 6-Propyloxane-2,4-dione. This guide

highlights the current knowledge gap and proposes a structured approach for future research

endeavors.

To cite this document: BenchChem. [In-depth Technical Guide: The Elusive 6-Propyloxane-
2,4-dione]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15397796#6-propyloxane-2-4-dione-cas-number-
and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://www.benchchem.com/product/b15397796?utm_src=pdf-body
https://www.benchchem.com/product/b15397796?utm_src=pdf-body
https://www.benchchem.com/product/b15397796#6-propyloxane-2-4-dione-cas-number-and-iupac-name
https://www.benchchem.com/product/b15397796#6-propyloxane-2-4-dione-cas-number-and-iupac-name
https://www.benchchem.com/product/b15397796#6-propyloxane-2-4-dione-cas-number-and-iupac-name
https://www.benchchem.com/product/b15397796#6-propyloxane-2-4-dione-cas-number-and-iupac-name
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15397796?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15397796?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

